N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C16H16N6S2/c23-16(18-12-4-5-13-14(11-12)20-24-19-13)22-9-7-21(8-10-22)15-3-1-2-6-17-15/h1-6,11H,7-10H2,(H,18,23)
• InChI Key: OMKPCFGJLGRSJV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=S)NC3=CC4=NSN=C4C=C3
• Molecular Formula: C16H16N6S2
• Molecular Weight: 356.5 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that plays a crucial role in cancer cell metabolism. BPTES has been studied extensively due to its potential as a cancer therapeutic agent.

Mechanism of Action

N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide inhibits the activity of glutaminase, which is responsible for converting glutamine to glutamate in cancer cells. Glutamine is an important nutrient for cancer cells, and inhibition of glutaminase leads to a decrease in the levels of glutamate and other downstream metabolites, which in turn leads to a decrease in cell proliferation and an increase in cell death.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting glutaminase, N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to induce autophagy, a process by which cells degrade and recycle their own components. N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been shown to induce apoptosis, a process by which cells undergo programmed cell death. In addition, N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide is that it is a small molecule inhibitor, which makes it easy to synthesize and study. N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been shown to be effective against a variety of cancer cell lines. However, one limitation of N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide is that it has poor solubility in water, which can make it difficult to use in certain experiments. In addition, N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide. One direction is to develop more potent and selective inhibitors of glutaminase. Another direction is to study the combination of N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide with other cancer therapies, such as chemotherapy and radiation therapy. In addition, the use of N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide in the treatment of other diseases, such as neurodegenerative disorders, should be further explored. Finally, the development of more effective drug delivery systems for N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide could improve its efficacy and reduce its off-target effects.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been extensively studied for its potential as a cancer therapeutic agent. Glutaminase is overexpressed in many types of cancer cells, and inhibition of this enzyme has been shown to induce cell death in cancer cells while sparing normal cells. N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to be effective against a variety of cancer cell lines in vitro and in vivo. In addition to its potential as a cancer therapeutic agent, N-2,1,3-benzothiadiazol-5-yl-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been studied for its potential as a treatment for other diseases, such as neurodegenerative disorders.